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The development of advanced energetic materials with tailored properties remains a critical

area of research. HMX (Octahydro-1,3,5,7-tetranitro-1,3,5,7-tetrazocine) is a powerful and

widely used high explosive, but its sensitivity can be a limiting factor. Co-crystallization has

emerged as a promising strategy to modify the properties of energetic materials, offering the

potential to enhance performance while improving safety. This guide provides a comparative

overview of the performance of HMX-based co-crystals against traditional explosives,

supported by experimental data and detailed methodologies.

Performance Metrics: A Comparative Analysis
The performance of energetic materials is characterized by several key parameters, including

detonation velocity, sensitivity to external stimuli (impact and friction), and thermal stability. The

following tables summarize the experimental data for various HMX-based co-crystals and

compare them with conventional energetic materials.

Table 1: Detonation and Sensitivity Properties of HMX-Based Co-Crystals and Alternatives
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Material Molar Ratio
Detonation
Velocity (m/s)

Impact
Sensitivity
(H50, cm)

Friction
Sensitivity (N)

HMX-Based Co-

Crystals

HMX/CL-20 2:1 9,484[1] ~48[2] 300-330[2]

HMX/NTO 1:1
7,006

(calculated)[3]

Increased by

14.8 cm vs.

HMX[3]

Explosion

percentage

decreased by

40% vs. HMX[3]

HMX/TNT - -
Reduced vs.

HMX[4]
-

Conventional

Explosives

HMX (β-HMX) - 9,100 ~48[2] -

CL-20 - 9,660 Lower than HMX

Lower than

HMX/CL-20 co-

crystal[2]

RDX - - - -

TNT - - - -

Table 2: Thermal Stability of HMX-Based Co-Crystals and Precursors
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Material Decomposition Peak (°C)

HMX-Based Co-Crystals

HMX/CL-20 248.3[5]

HMX/NTO 282.5 (exothermic peak)[3]

Precursors

HMX 281.0 (exothermic peak)[3]

NTO
Melting point lower than HMX/NTO co-crystal by

29.3°C[3]

CL-20 -

Experimental Protocols
The data presented in this guide are derived from standardized experimental techniques.

Below are detailed methodologies for the key experiments cited.

Impact Sensitivity Testing (BAM Drop Hammer Method)
The impact sensitivity is a measure of an explosive's susceptibility to initiation by impact. The

Bruceton method is a statistical approach used to determine the height at which there is a 50%

probability of causing an explosion (H50).

Methodology:

A specified mass of the explosive sample is placed on a steel anvil.

A drop weight of a known mass is released from a predetermined height, impacting a striker

that is in contact with the sample.

The outcome (explosion or no explosion) is recorded.

The drop height is varied in a staircase manner based on the previous result (i.e., if an

explosion occurs, the next drop height is lower, and if no explosion occurs, it is higher).
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A series of trials are conducted to obtain a statistically significant dataset.

The H50 value is calculated from the test results using the Bruceton statistical method.

Friction Sensitivity Testing
Friction sensitivity testing evaluates the susceptibility of an energetic material to initiation by

frictional forces. The BAM (Bundesanstalt für Materialforschung und -prüfung) friction

apparatus is a commonly used instrument for this purpose.

Methodology:

A small amount of the explosive sample is placed on a porcelain plate.

A porcelain pin is pressed onto the sample with a specific load.

The porcelain plate is moved back and forth under the pin, subjecting the sample to friction.

The test is repeated with varying loads to determine the load at which there is a specific

probability of initiation (e.g., the load that causes an explosion in 1 out of 6 trials).

Observations for initiation include sound, flame, or smoke.

Thermal Stability Analysis (Differential Scanning
Calorimetry - DSC)
DSC is a thermoanalytical technique used to determine the thermal stability and decomposition

characteristics of a material.

Methodology:

A small, precisely weighed sample of the energetic material is hermetically sealed in a

sample pan (e.g., aluminum).

An empty, sealed pan is used as a reference.

Both pans are placed in the DSC furnace and heated at a constant rate (e.g., 5 or 10

°C/min).
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The difference in heat flow between the sample and the reference is measured as a function

of temperature.

Exothermic events (heat release) indicate decomposition. The onset temperature and the

peak temperature of the exothermic peak are key indicators of thermal stability.

Visualizing Experimental Workflows and
Relationships
The following diagrams illustrate the logical flow of performance evaluation for energetic

materials and the relationships between co-crystal components and their resulting properties.
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Caption: Experimental workflow for the performance evaluation of HMX-based co-crystals.
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Caption: Logical relationship between HMX, a co-former, and the resulting co-crystal's

properties.

Conclusion
The formation of HMX-based co-crystals presents a viable strategy for tuning the performance

and safety characteristics of this important energetic material. The data indicates that co-

crystallization can lead to a significant reduction in sensitivity while maintaining or even slightly

enhancing detonation performance in some cases. For instance, the HMX/CL-20 co-crystal

exhibits a detonation velocity higher than pure HMX while having a similar impact sensitivity.[1]

[2][6] Similarly, the HMX/NTO co-crystal shows a notable decrease in both impact and friction

sensitivity compared to HMX.[3] The choice of co-former is crucial in determining the final

properties of the co-crystal. Further research into novel co-formers and a deeper understanding

of the structure-property relationships will continue to advance the field of energetic materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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